N-Desmethyl N-Hydroxymethyl Regorafenib
N-Desmethyl N-Hydroxymethyl Regorafenib
Brand Name:
Vulcanchem
CAS No.:
1343498-71-4
VCID:
VC0049376
InChI:
InChI=1S/C21H15ClF4N4O4/c22-15-3-1-11(7-14(15)21(24,25)26)29-20(33)30-17-4-2-12(8-16(17)23)34-13-5-6-27-18(9-13)19(32)28-10-31/h1-9,31H,10H2,(H,28,32)(H2,29,30,33)
SMILES:
C1=CC(=C(C=C1NC(=O)NC2=C(C=C(C=C2)OC3=CC(=NC=C3)C(=O)NCO)F)C(F)(F)F)Cl
Molecular Formula:
C21H15ClF4N4O4
Molecular Weight:
498.819
N-Desmethyl N-Hydroxymethyl Regorafenib
CAS No.: 1343498-71-4
Reference Standards
VCID: VC0049376
Molecular Formula: C21H15ClF4N4O4
Molecular Weight: 498.819
| CAS No. | 1343498-71-4 |
|---|---|
| Product Name | N-Desmethyl N-Hydroxymethyl Regorafenib |
| Molecular Formula | C21H15ClF4N4O4 |
| Molecular Weight | 498.819 |
| IUPAC Name | 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]-3-fluorophenoxy]-N-(hydroxymethyl)pyridine-2-carboxamide |
| Standard InChI | InChI=1S/C21H15ClF4N4O4/c22-15-3-1-11(7-14(15)21(24,25)26)29-20(33)30-17-4-2-12(8-16(17)23)34-13-5-6-27-18(9-13)19(32)28-10-31/h1-9,31H,10H2,(H,28,32)(H2,29,30,33) |
| Standard InChIKey | BYIYDRCEZHOEIH-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1NC(=O)NC2=C(C=C(C=C2)OC3=CC(=NC=C3)C(=O)NCO)F)C(F)(F)F)Cl |
| Synonyms | 4-[4-[[[[4-Chloro-3-(trifluoromethyl)phenyl]amino]carbonyl]amino]-3-fluorophenoxy]-N-(hydroxymethyl)-2-pyridinecarboxamide; 4-(4-(3-(4-Chloro-3-(trifluoromethyl)phenyl)ureido)-3-fluorophenoxy)-N-(hydroxymethyl)picolinamide |
| PubChem Compound | 71576011 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume